2-(6-Ethoxypyridin-2-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-(6-ethoxypyridin-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C9H14N2O.2ClH/c1-2-12-9-5-3-4-8(11-9)6-7-10;;/h3-5H,2,6-7,10H2,1H3;2*1H
• InChI Key: CJWZTUZKGRLPRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=N1)CCN.Cl.Cl
• Molecular Formula: C9H16Cl2N2O
• Molecular Weight: 239.14 g/mol

Description

2-(6-Ethoxypyridin-2-yl)ethan-1-amine dihydrochloride, also known as EPY, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EPY is a pyridine derivative that has been synthesized through various methods and has been studied for its potential applications in biomedical research. In

Scientific Research Applications

Rearrangement of Beta-Amino Alcohols

The rearrangement of beta-amino alcohols via aziridinium intermediates covers extensive literature from 1947 to 2009, highlighting a fundamental reaction mechanism that could be relevant to understanding the behavior and applications of "2-(6-Ethoxypyridin-2-yl)ethan-1-amine dihydrochloride" in synthetic chemistry. This review focuses on activation of the hydroxy group followed by nucleophile addition, where aziridinium intermediates play a crucial role, potentially applicable to the synthesis and manipulation of similar compounds (Métro, Duthion, Gomez Pardo, & Cossy, 2010).

Synthesis and Structural Properties of Novel Substituted Compounds

The reaction of chloral with substituted anilines leading to the formation of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones provides insight into synthetic routes and the formation of complex molecules that may share similarities with the target compound. This study could offer a foundational understanding of the chemical reactions and properties relevant to "this compound" (Issac & Tierney, 1996).

Advanced Oxidation Processes for Degradation of Nitrogen-containing Compounds

This review on the degradation of nitrogen-containing compounds, including amines and azo-based compounds, through advanced oxidation processes, provides valuable information on the environmental and degradation behaviors of complex organic compounds. Understanding these processes could inform potential environmental impacts or degradation pathways for "this compound" and similar substances (Bhat & Gogate, 2021).

Plasma Methods for Chemically Reactive Surfaces

Exploring plasma methods for generating chemically reactive surfaces with specific functional groups, such as amine, carboxy, hydroxy, and aldehyde, could reveal potential applications of "this compound" in biomaterials science, particularly in the covalent immobilization of biomolecules for medical applications (Siow, Britcher, Kumar, & Griesser, 2006).

Bio-Inspired Adhesive Materials

The development of bio-inspired adhesive materials, such as catechol-conjugated chitosan, highlights innovative approaches to creating new materials with enhanced properties. Research in this area may offer insights into potential biomedical applications for similar compounds, focusing on wound healing, tissue sealants, and hemostatic materials, which could be relevant to the applications of "this compound" (Ryu, Hong, & Lee, 2015).